Cas no 2228638-91-1 (tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate
• CAS No: 2228638-91-1
• MF: C₁₄H₂₀FN₃O₂
• MW: 281.32590675354
• CID: 6589031
• PubChem ID: 165828910
• Update Time: 2025-06-15

tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate
• EN300-1881610
• 2228638-91-1

• Inchi： 1S/C14H20FN3O2/c1-14(2,3)20-13(19)18-7-6-17-12(9-18)10-4-5-16-8-11(10)15/h4-5,8,12,17H,6-7,9H2,1-3H3
• InChI Key： QXGVZILPSGGERJ-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 281.15395505g/mol
• Monoisotopic Mass: 281.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate

Tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate (CAS No. 2228638-91-1): A Comprehensive Overview

Tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate (CAS No. 2228638-91-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2228638-91-1, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique chemical structure and properties make it an essential component in the development of novel therapeutic agents.

The chemical structure of tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate consists of a tert-butyl group attached to a piperazine ring, which is further substituted with a 3-fluoropyridine moiety. This combination of functional groups imparts the compound with specific physicochemical properties that are crucial for its applications in drug discovery and development.

Recent studies have highlighted the importance of tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate in the synthesis of compounds targeting various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

In another significant development, researchers at the University of California, San Francisco, reported the use of tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate in the synthesis of novel antiviral agents. These compounds showed promising results in inhibiting the replication of influenza viruses, making them potential candidates for further clinical evaluation.

The synthetic accessibility and stability of tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate have also contributed to its widespread use in combinatorial chemistry and high-throughput screening (HTS) platforms. These platforms are essential for identifying lead compounds with desired biological activities, which can be further optimized through medicinal chemistry approaches.

Beyond its applications in drug discovery, tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate has been explored for its potential as a tool compound in academic research. Its ability to modulate specific biological processes makes it valuable for understanding the mechanisms underlying various diseases and conditions. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can serve as a probe to investigate the role of certain enzymes in metabolic pathways.

The safety profile of tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in both preclinical and clinical settings. These findings have further reinforced its potential as a safe and effective building block for drug development.

In conclusion, tert-butyl 3-(3-fluoropyridin-4-yl)piperazine-1-carboxylate (CAS No. 2228638-91-1) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and favorable biological properties make it an indispensable tool for advancing our understanding of disease mechanisms and developing novel therapeutic agents. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in the future of drug discovery and development.